Cas no 2228815-68-5 (2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid)

2-1-(2,4-Dimethoxypyridin-3-yl)cyclopropylacetic acid is a specialized organic compound featuring a cyclopropane ring fused to a pyridine moiety with dimethoxy substitutions. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The cyclopropylacetic acid group enhances stability and reactivity, while the dimethoxypyridine unit contributes to selective functionalization potential. This compound is particularly useful in medicinal chemistry for constructing constrained analogs and probing structure-activity relationships. Its well-defined stereochemistry and synthetic versatility make it suitable for applications requiring precise molecular frameworks. High purity and consistent performance ensure reliability in research and industrial-scale processes.
2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid structure
2228815-68-5 structure
Product Name:2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid
CAS No:2228815-68-5
MF:C12H15NO4
MW:237.251803636551
CID:5866060
PubChem ID:165625774
Update Time:2025-05-23

2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid
    • 2228815-68-5
    • 2-[1-(2,4-dimethoxypyridin-3-yl)cyclopropyl]acetic acid
    • EN300-1796762
    • Inchi: 1S/C12H15NO4/c1-16-8-3-6-13-11(17-2)10(8)12(4-5-12)7-9(14)15/h3,6H,4-5,7H2,1-2H3,(H,14,15)
    • InChI Key: SXAKYKXAWJTJPU-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CN=C(C=1C1(CC(=O)O)CC1)OC

Computed Properties

  • Exact Mass: 237.10010796g/mol
  • Monoisotopic Mass: 237.10010796g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 68.6Ų

2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid Pricemore >>

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2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid Related Literature

Additional information on 2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid

Comprehensive Overview of 2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid (CAS No. 2228815-68-5)

The compound 2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid (CAS No. 2228815-68-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct cyclopropylacetic acid backbone, coupled with a 2,4-dimethoxypyridine moiety, makes it a versatile intermediate for synthesizing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid has surged due to their role in developing small-molecule therapeutics. This compound's pyridine ring system is a common pharmacophore found in FDA-approved drugs, addressing conditions such as inflammation and metabolic disorders. Its cyclopropyl group further enhances metabolic stability, a critical factor in optimizing drug candidates for clinical trials.

The synthesis of CAS No. 2228815-68-5 involves multi-step organic reactions, including cyclopropanation and ester hydrolysis, which are frequently discussed in academic and industrial forums. Chemists often search for efficient synthetic routes to this compound, as it serves as a precursor for high-value derivatives. Green chemistry enthusiasts also explore catalyst-free methods to produce it sustainably, aligning with the global push for eco-friendly manufacturing.

From an analytical perspective, 2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid is characterized using advanced techniques like NMR spectroscopy and high-resolution mass spectrometry. These methods confirm its purity and structural integrity, which are paramount for reproducibility in research. The compound's solubility profile and stability under physiological conditions are also hot topics, as they influence its suitability for in vivo studies.

Beyond pharmaceuticals, this compound has potential applications in agrochemical innovation. Its pyridine-based scaffold is a key feature in herbicides and fungicides, prompting agrochemical companies to investigate its efficacy. With the rise of precision agriculture, derivatives of CAS No. 2228815-68-5 could contribute to next-generation crop protection solutions with reduced environmental impact.

In summary, 2-1-(2,4-dimethoxypyridin-3-yl)cyclopropylacetic acid represents a compelling case study in medicinal chemistry and material science. Its multifaceted applications, coupled with ongoing research into its structure-activity relationships, ensure its relevance in both academic and industrial settings. As synthetic methodologies evolve, this compound will likely play a pivotal role in addressing unmet needs across life sciences.

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